Cas no 2228634-45-3 (3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic acid)

• Product Name: 3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic acid
• CAS No: 2228634-45-3
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5766851
• PubChem ID: 165791317
• Update Time: 2025-10-30

3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1745822
• 2228634-45-3
• 3-amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic acid
• 3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic acid

• Inchi： 1S/C9H12N2O2S/c10-3-6(9(12)13)8-7(5-1-2-5)11-4-14-8/h4-6H,1-3,10H2,(H,12,13)
• InChI Key： IJBVYZMCVLIICL-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(C(=O)O)CN)C1CC1

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 104Ų

Additional information on 3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic acid

3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic Acid: A Comprehensive Overview

3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic acid (CAS No. 2228634-45-3) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with an amino acid moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key structural feature that contributes to its diverse chemical properties. The cyclopropyl group attached to the thiazole further enhances its chemical complexity and potential biological activity.

The synthesis of 3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic acid involves a series of intricate organic reactions. Researchers have employed various strategies, including the use of thioamides and aldehydes, to construct the thiazole core. The introduction of the cyclopropyl group typically requires careful control over reaction conditions to ensure selectivity and yield. Recent advancements in catalytic methods have significantly improved the efficiency of these syntheses, making this compound more accessible for further studies.

One of the most compelling aspects of this compound is its potential biological activity. Studies have shown that 3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic acid exhibits promising antioxidant properties. This is attributed to the presence of the thiazole ring, which can stabilize reactive oxygen species through resonance and conjugation effects. Antioxidants are crucial in mitigating oxidative stress, which is implicated in numerous diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its antioxidant activity, this compound has also been investigated for its potential role in enzyme inhibition. Recent research has focused on its ability to inhibit key enzymes involved in metabolic pathways. For instance, studies have demonstrated that 3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic acid can modulate the activity of certain proteases, making it a candidate for therapeutic interventions in conditions where protease activity is dysregulated.

The pharmacokinetic profile of this compound is another area of active research. Understanding how 3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yl)propanoic acid is absorbed, distributed, metabolized, and excreted is essential for its potential development as a drug. Early studies suggest that it has moderate bioavailability and exhibits favorable pharmacokinetic characteristics in preclinical models.

From a structural perspective, the cyclopropyl group plays a pivotal role in modulating the physical and chemical properties of this compound. The strained ring system introduces steric hindrance and unique electronic effects that can influence both its chemical reactivity and biological interactions. These properties make it an interesting subject for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of 3-Amino-2-(4-cyclopropyl-1,3-thiazol-5-yllpropanoic acid. Quantum mechanical calculations have revealed that the compound's electronic structure facilitates interactions with specific biological targets. These findings are particularly useful for designing analogs with enhanced bioactivity or selectivity.

In conclusion, 3-Amino-2-(4-cyclopropyl-1,3-thiazol-l propanoic acid (CAS No. 2228634 45 3) represents a promising molecule with diverse applications in chemistry and biology. Its unique structure endows it with intriguing properties that continue to be explored by researchers worldwide. As our understanding of this compound deepens through ongoing studies, it holds great potential for contributing to advancements in drug discovery and related fields.